N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

• IUPAC Name: N-[2-[3-(4-methoxyphenyl)-6-oxopyridazin-1-yl]ethyl]-3-methyl-2,4-dioxo-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C19H19N5O5/c1-23-18(27)14(11-21-19(23)28)17(26)20-9-10-24-16(25)8-7-15(22-24)12-3-5-13(29-2)6-4-12/h3-8,11H,9-10H2,1-2H3,(H,20,26)(H,21,28)
• InChI Key: KJHSNXHCKKECSM-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C(=CNC1=O)C(=O)NCCN2C(=O)C=CC(=N2)C3=CC=C(C=C3)OC
• Molecular Formula: C19H19N5O5
• Molecular Weight: 397.4 g/mol

Description

N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C19H19N5O5 and its molecular weight is 397.391. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• The compound is involved in the synthesis of various heterocyclic compounds. It acts as an intermediate in the preparation of new chemical structures like benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines. These structures are significant in medicinal chemistry and materials science due to their diverse biological activities and properties (Abu‐Hashem et al., 2020).

Cytotoxicity Studies

• Some derivatives of this compound, specifically 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides, have been synthesized and screened for their in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells. This indicates its potential in cancer research and therapy (Hassan et al., 2014).

Antidiabetic Screening

• The compound is used in the synthesis of N-substituted-6-methyl-4-{4-[5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl]methoxyphenyl}-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamides, which have been evaluated for their in vitro antidiabetic activity. This reveals its significance in developing potential antidiabetic agents (Lalpara et al., 2021).

Antimicrobial and Antifungal Activities

• Derivatives of this compound, such as ethyl 4-(6-substituted-4-oxo-4H-chromen-3-yl)-6-methyl-2-thioxo/oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate, have shown significant in vitro antifungal and antibacterial activities. This highlights its potential in developing new antimicrobial agents (Tiwari et al., 2018).

Synthesis of Novel Compounds

• The compound is utilized in the synthesis of novel pyrimidinone and oxazinone derivatives fused with thiophene rings, showcasing its role in expanding the diversity of chemical compounds for various applications (Hossan et al., 2012).